TRICHODIMEROL
TRICHODIMEROL
Brand Name:
Vulcanchem
CAS No.:
145174-90-9
VCID:
VC0141336
InChI:
InChI=1S/C28H32O8/c1-7-9-11-13-15(29)17-19-23(3)22(32)18(16(30)14-12-10-8-2)20-24(4,21(17)31)28(34)25(19,5)35-27(23,33)26(20,6)36-28/h7-14,19-20,29-30,33-34H,1-6H3/b9-7+,10-8+,13-11+,14-12+,17-15-,18-16-/t19-,20-,23-,24-,25+,26+,27-,28-/m1/s1
SMILES:
CC=CC=CC(=C1C2C3(C(=O)C(=C(C=CC=CC)O)C4C(C1=O)(C5(C2(OC3(C4(O5)C)O)C)O)C)C)O
Molecular Formula:
C28H32O8
Molecular Weight:
496.5 g/mol
TRICHODIMEROL
CAS No.: 145174-90-9
Main Products
VCID: VC0141336
Molecular Formula: C28H32O8
Molecular Weight: 496.5 g/mol
CAS No. | 145174-90-9 |
---|---|
Product Name | TRICHODIMEROL |
Molecular Formula | C28H32O8 |
Molecular Weight | 496.5 g/mol |
IUPAC Name | (1S,3R,4R,6Z,7R,8S,10R,11R,13Z,14R)-3,10-dihydroxy-6,13-bis[(2E,4E)-1-hydroxyhexa-2,4-dienylidene]-1,4,8,11-tetramethyl-2,9-dioxapentacyclo[8.4.0.03,8.04,14.07,11]tetradecane-5,12-dione |
Standard InChI | InChI=1S/C28H32O8/c1-7-9-11-13-15(29)17-19-23(3)22(32)18(16(30)14-12-10-8-2)20-24(4,21(17)31)28(34)25(19,5)35-27(23,33)26(20,6)36-28/h7-14,19-20,29-30,33-34H,1-6H3/b9-7+,10-8+,13-11+,14-12+,17-15-,18-16-/t19-,20-,23-,24-,25+,26+,27-,28-/m1/s1 |
Standard InChIKey | OFOUJHGWJJEVMF-SZJYFORJSA-N |
Isomeric SMILES | C/C=C/C=C/C(=C\1/C(=O)[C@@]2([C@]3(O[C@]4([C@@H]2/C(=C(/O)\C=C\C=C\C)/C(=O)[C@@]5([C@]4(O[C@]3([C@H]15)C)O)C)C)O)C)/O |
SMILES | CC=CC=CC(=C1C2C3(C(=O)C(=C(C=CC=CC)O)C4C(C1=O)(C5(C2(OC3(C4(O5)C)O)C)O)C)C)O |
Canonical SMILES | CC=CC=CC(=C1C2C3(C(=O)C(=C(C=CC=CC)O)C4C(C1=O)(C5(C2(OC3(C4(O5)C)O)C)O)C)C)O |
Synonyms | BMS 182123 BMS-182123 trichodimerol |
PubChem Compound | 21778326 |
Last Modified | Nov 12 2021 |
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